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An In-depth Technical Guide to C10H6CIFN202: Properties, Synthesis, and Applications of 5-
Chloro-8-fluoro-4-nitro-1-naphthylamine

Disclaimer: The molecular formula C10H6CIFN202 does not correspond to a widely
recognized or commercially available chemical compound. This guide has been constructed
around a plausible hypothetical molecule, 5-Chloro-8-fluoro-4-nitro-1-naphthylamine, which
conforms to this formula. The information presented herein is based on established principles
of organic chemistry and data from structurally analogous compounds. This document is
intended for research and informational purposes only.

Executive Summary

The molecular formula C10H6CIFN202 represents a class of polyfunctionalized aromatic
compounds. This guide focuses on a representative molecule, 5-Chloro-8-fluoro-4-nitro-1-
naphthylamine, a halogenated nitronaphthylamine. This class of compounds, characterized by
a rigid naphthalene core functionalized with electron-withdrawing and electron-donating
groups, holds significant potential in materials science and drug discovery. The presence of
chloro, fluoro, nitro, and amino moieties on the naphthylamine scaffold suggests a rich and
diverse chemical reactivity, making it a versatile building block for the synthesis of more
complex molecular architectures. This guide provides a comprehensive overview of the
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molecular weight, formula, and computed physicochemical properties of 5-Chloro-8-fluoro-4-
nitro-1-naphthylamine. It also explores plausible synthetic routes, discusses key analytical and
characterization techniques, and outlines potential applications in medicinal chemistry and
materials science, all supported by references to analogous chemical systems.

Molecular Identity and Physicochemical Properties

The fundamental characteristics of 5-Chloro-8-fluoro-4-nitro-1-naphthylamine are summarized
below. These properties are calculated based on its chemical structure and provide a
foundational understanding of its behavior in various chemical and biological systems.

Molecular Formula and Weight

Property Value
Molecular Formula C10H6CIFN202
Molecular Weight 256.62 g/mol
Exact Mass 256.0058 g/mol

Chemical Structure and Nomenclature

o |[UPAC Name: 5-Chloro-8-fluoro-4-nitro-1-naphthylamine
e Synonyms: 5-chloro-8-fluoro-4-nitro-naphthalen-1-amine
o CAS Number: Not available (hypothetical compound)

Caption: 2D structure of 5-Chloro-8-fluoro-4-nitro-1-naphthylamine.

Computed Physicochemical Properties
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Property Value Reference
XLogP3 35 [1]
Hydrogen Bond Donor Count 1 [1]
Hydrogen Bond Acceptor

R g
Rotatable Bond Count 1 [1]
Topological Polar Surface Area  89.9 A2 [1]

pKa (most acidic) 12.5 (predicted)

pKa (most basic) -3.2 (predicted)

Synthesis and Manufacturing

While a specific synthetic route for 5-Chloro-8-fluoro-4-nitro-1-naphthylamine is not
documented, a plausible multi-step synthesis can be proposed based on established
methodologies for the functionalization of naphthalene systems. The general strategy would
involve the sequential introduction of the substituents onto a suitable naphthalene precursor.

Proposed Retrosynthetic Analysis

A logical retrosynthetic pathway would involve the late-stage introduction of the nitro group via
electrophilic nitration, and the amino group from a corresponding precursor. The halogen
substituents would likely be incorporated early in the synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12283536/docs#molecular-weight-and-formula-of-
c10h6clfn202]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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